Cas no 1369372-49-5 (3-amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one)

• Product Name: 3-amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one
• CAS No: 1369372-49-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5863649
• PubChem ID: 96628219
• Update Time: 2025-10-20

3-amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one
• EN300-1831355
• 1369372-49-5

• Inchi： 1S/C9H15N3O/c1-6-9(8(13)4-5-10)7(2)12(3)11-6/h4-5,10H2,1-3H3
• InChI Key： SOJGCQQQHRQHJJ-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one

3-Amino-1-(Trimethyl-1H-Pyrazol-4-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(trimethyl-1H-pyrazol-4-yl)propan-1-one (CAS No. 1369372-49-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, catalysis, and as a building block for more complex molecules. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The molecular structure of 3-amino-1-(trimethylpyrazolyl)propanone consists of a pyrazole ring substituted with three methyl groups at the 4-position, connected via a methylene group to a propanone moiety that also bears an amino group at the terminal position. This arrangement imparts the molecule with both electron-donating and withdrawing groups, which can influence its reactivity and stability. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactions and its ability to act as a ligand in coordination chemistry.

Recent studies have explored the synthesis of 3-amino-propanone derivatives using various methods, including condensation reactions, Michael additions, and organocatalytic processes. These methods have not only improved the efficiency of synthesis but also opened avenues for the incorporation of this compound into larger molecular frameworks. For instance, researchers have reported the use of organocatalysts such as proline derivatives to facilitate the formation of this compound under mild conditions, reducing the need for harsh reagents and improving sustainability.

The physical properties of CAS No. 1369372-49-5 are critical to its applications. Its solubility in organic solvents, thermal stability, and ability to form hydrogen bonds make it suitable for use in various chemical transformations. Recent thermogravimetric analysis (TGA) studies have revealed that this compound exhibits good thermal stability up to 200°C, which is advantageous for processes requiring elevated temperatures.

In terms of biological activity, 3-amino-propanone derivatives have shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies have demonstrated that this compound can act as an inhibitor of certain kinases, making it a potential lead molecule for anti-cancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in treating conditions such as inflammation and neurodegenerative diseases.

The application of computational chemistry has provided deeper insights into the electronic structure and reactivity of CAS No. 1369372-49-5. Density functional theory (DFT) calculations have revealed that the amino group plays a significant role in stabilizing transition states during reactions involving electrophilic attack on the pyrazole ring. This understanding has guided the design of more efficient synthetic routes and reaction conditions.

Looking ahead, the integration of machine learning algorithms into chemical research offers new opportunities for predicting the properties and reactivity of compounds like 3-amino-propanone derivatives. By analyzing large datasets of related compounds, researchers can identify trends and optimize synthetic strategies with greater precision.

In conclusion, CAS No. 1369372-49-5, or 3-amino-propanone derivative, stands as a testament to the ongoing advancements in chemical synthesis and computational modeling. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to make significant contributions to diverse fields ranging from pharmaceuticals to materials science.